Cas no 2248282-58-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(pyridin-4-yloxy)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(pyridin-4-yloxy)benzoate
• CAS No: 2248282-58-6
• MF: C₂₁H₁₄N₂O₅
• MW: 374.34626531601
• CID: 6423553
• PubChem ID: 165975095
• Update Time: 2025-06-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(pyridin-4-yloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248282-58-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(pyridin-4-yloxy)benzoate
• EN300-6523066

• Inchi： 1S/C21H14N2O5/c1-13-6-7-14(12-18(13)27-15-8-10-22-11-9-15)21(26)28-23-19(24)16-4-2-3-5-17(16)20(23)25/h2-12H,1H3
• InChI Key： DTKGWTGBBNECMG-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=C(C=1)OC1C=CN=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 374.09027155g/mol
• Monoisotopic Mass: 374.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(pyridin-4-yloxy)benzoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(pyridin-4-yloxy)benzoate (CAS: 2248282-58-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(pyridin-4-yloxy)benzoate (CAS: 2248282-58-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to unlock its full pharmacological potential.

One of the key areas of investigation has been the compound's role as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have demonstrated its ability to selectively target and inhibit kinases such as PI3K and mTOR, which are critical in cell proliferation and survival. The compound's unique structural features, including the 1,3-dioxo-isoindole core and the pyridin-4-yloxy substituent, contribute to its high binding affinity and selectivity, making it a promising candidate for further drug development.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in targeting protein-protein interactions (PPIs) that are often considered "undruggable." The rigid isoindole scaffold provides a stable framework for interacting with hydrophobic pockets in protein surfaces, while the pyridine moiety enhances solubility and bioavailability. These characteristics have led to its evaluation in diseases where PPIs play a central role, such as cancer and neurodegenerative disorders.

Another significant advancement in the study of this compound is its application in prodrug strategies. The ester linkage in the molecule allows for controlled release of the active moiety under physiological conditions, thereby improving pharmacokinetic profiles. Recent pharmacokinetic studies in animal models have shown favorable absorption and distribution properties, with minimal off-target effects. These findings underscore the compound's potential as a lead molecule for further preclinical development.

Despite these promising results, challenges remain in optimizing the compound's metabolic stability and reducing potential toxicity. Current research efforts are focused on structural modifications to enhance its drug-like properties while maintaining its biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(pyridin-4-yloxy)benzoate (CAS: 2248282-58-6) represents a versatile and promising scaffold in chemical biology and drug discovery. Its dual functionality as a kinase inhibitor and PPI modulator, combined with its favorable pharmacokinetic properties, positions it as a valuable candidate for therapeutic development. Continued research and optimization efforts are expected to further elucidate its potential and pave the way for novel treatments in oncology and beyond.